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This document provides detailed application notes and protocols for the leaching of various
metals from ores and other materials using oxalic acid. Oxalic acid, a dicarboxylic acid, serves
as a promising and environmentally benign lixiviant for the extraction of a wide range of metals.
Its ability to act as both a leaching and precipitating agent offers unique advantages in
hydrometallurgical processes.[1][2][3] This compilation is intended to be a valuable resource for
professionals in metallurgy, recycling, and environmental remediation.

Overview of Oxalic Acid Leaching

Oxalic acid is an effective leaching agent for various metals due to its chelating and reducing
properties.[1] It has been successfully employed in the recovery of valuable metals from spent
lithium-ion batteries, industrial wastes, and low-grade ores.[1][2] The efficiency of oxalic acid
leaching is influenced by several key parameters, including temperature, acid concentration,
solid-to-liquid ratio, and reaction time.
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The following tables summarize the quantitative data from various studies on the oxalic acid

leaching of different metals.

Table 1: Leaching of Cobalt and Lithium from Spent Lithium-lon Batteries (LIBS)

Solid-to- Oxalic

Leaching . L ]
. Temperat Time Liquid Acid
Metal Efficiency . . Source
(%) ure (°C) (min) Ratio Concentr
0
(glL) ation
Not
Cobalt ~97 95 150 15 B [4]
Specified
o Not
Lithium ~98 95 150 15 » [4]
Specified
1:1 molar
ratio with
Cobalt 100 90 240 1-2 wt.% _ [5][6]
Choline
Chloride
1:1 molar
o ratio with
Lithium 100 90 60-90 1-2 wt.% _ [5][6]
Choline
Chloride
0.5M
Glycine +
0.2g
Cobalt >05 80 360 , 0.02 M [7]
LiCoO2 ]
Ascorbic
Acid

Table 2: Leaching of Other Metals from Various Ores and Wastes
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Leachin Solid- Oxalic
Ore/Wa Temper .
9 . to- Acid
Metal ste o ature Time (h) o Source
. Efficien Liquid Concent
Material (°C) . .
cy (%) Ratio ration
Low-
Grade
_ _ 67.43 Not
Zinc Zinc 50 - 1:10 6% (w/w)  [8]
] (Batch) Specified
Oxide
Ore
Low-
Grade
) ) 94.42 Not Not
Zinc Zinc -~ 144 -~ 6% (w/w)  [8]
) (Column)  Specified Specified
Oxide
Ore
Industrial
Aluminu 0.5
Black 75.2 75 3 20:1 [9]
m mol/dm3
Dross
) ] High (not
Chromiu Contamin if Not Not Not Not [10][11]
uantifie
m ated Soll :) Specified  Specified Specified Specified [12]
Stoichio
Rare _
Spent metric to
Earth
NdFeB 93-98.1 90 6 60 mL/g 1.4x [13]
Elements o
Magnets Stoichio
(REEs) _
metric
Low-
Mangane  Grade Not Not Not
66 _ y o 2M [14]
se Mangane Specified  Specified  Specified
se Ore
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Lithium,
_ 99.26, 20 g/L

Nickel, Spent )
98.41, (with 2.5

Cobalt, Ternary 85 1.67 10 mL/g [15]
96.95, mol/L

Mangane LIBs
97.54 H2S04)

se

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature.

Protocol for Leaching of Cobalt and Lithium from Spent

Lithium-lon Batteries
This protocol is based on the work of Wang et al. (2015) and Zhao et al. (2023).[4][5]

Objective: To recover cobalt and lithium from the cathode material of spent lithium-ion batteries.

Materials:

Spent lithium-ion batteries

e Oxalic acid (H2C204)

e Deionized water

» Beakers or flasks

e Heating mantle with magnetic stirrer
e Thermometer

« Filtration apparatus (e.g., vacuum filtration)

Drying oven
Procedure:

o Preparation of Cathode Material:
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o Dismantle spent LIBs to separate the cathode foils.

o The active cathode material, typically containing LiCoO3, is scraped from the aluminum
foil.

o The collected cathode powder is dried in an oven to remove any moisture.

e Leaching Process:

o

Prepare an oxalic acid solution of the desired concentration.

o In a beaker or flask, add the prepared cathode powder to the oxalic acid solution to
achieve a solid-to-liquid ratio of 15 g/L.[4]

o Place the beaker on a heating mantle with a magnetic stirrer.

o Heat the solution to 95°C while continuously stirring at a moderate speed (e.g., 400 rpm).

[415]

o Maintain these conditions for 150 minutes to allow for the leaching reaction to proceed to
completion.[4]

o Separation and Recovery:
o After the leaching period, allow the solution to cool.

o Separate the solid residue (precipitated cobalt oxalate) from the liquid leachate (containing
dissolved lithium) by filtration.

o The solid cobalt oxalate can be washed with deionized water and dried.

o Lithium can be recovered from the filtrate through subsequent precipitation or other
purification methods.

Protocol for Leaching of Zinc from Low-Grade Zinc
Oxide Ore

This protocol is based on the findings of a study on zinc recovery from low-grade oxide ore.[3]
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Objective: To extract zinc from low-grade zinc oxide ore using oxalic acid.
Materials:

e Low-grade zinc oxide ore, finely ground

e Oxalic acid (H2C204)

e Deionized water

o Erlenmeyer flasks or beakers

e Shaking incubator or magnetic stirrer with hotplate

« Filtration apparatus

o Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for analysis
Procedure:

e Ore Preparation:

o The low-grade zinc oxide ore is crushed and ground to a fine powder to increase the
surface area for leaching.

e Batch Leaching Experiment:

[e]

Prepare a 6% (w/w) oxalic acid solution.

o In an Erlenmeyer flask, mix the ground ore with the oxalic acid solution to a solid-to-liquid
ratio of 1:10.[8]

o Place the flask in a shaking incubator or on a magnetic stirrer with a hotplate set to 50°C.

[8]
o Agitate the mixture at a constant rate (e.g., 300 rpm) for a predetermined time.[8]

o After leaching, filter the slurry to separate the pregnant leach solution from the solid
residue.
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o Analyze the zinc concentration in the pregnant leach solution using AAS or ICP to
determine the leaching efficiency.

e Column Leaching Experiment (for higher recovery):

Pack a column of suitable dimensions (e.g., 150 cm long, 5 cm i.d.) with the ground ore.[8]

o

[e]

Prepare a 6% (w/w) oxalic acid solution.

o

Percolate the oxalic acid solution through the ore column at a controlled flow rate.

Collect the leachate at the bottom of the column over a period of 144 hours.[8]

[¢]

[e]

Analyze the collected leachate for zinc concentration to determine the overall recovery.

Visualizations
Experimental Workflow for Metal Leaching from Ores
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Caption: General experimental workflow for oxalic acid leaching of metals.

Signaling Pathway of Oxalic Acid Leaching Chemistry
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Caption: Chemical pathways in oxalic acid leaching of metal oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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